Methyl 4-acetylamino-5-bromo-3-iodosalicylate

• Molecular Formula: C10H9BrINO4
• Molecular Weight: 413.99 g/mol
• IUPAC Name: methyl 4-acetamido-5-bromo-2-hydroxy-3-iodobenzoate
• InChI: InChI=1S/C10H9BrINO4/c1-4(14)13-8-6(11)3-5(10(16)17-2)9(15)7(8)12/h3,15H,1-2H3,(H,13,14)
• InChI Key: GFTIVAMVVQKLKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1I)O)C(=O)OC)Br

Description

Methyl 4-acetylamino-5-bromo-3-iodosalicylate is a useful research compound. Its molecular formula is C10H9BrINO4 and its molecular weight is 413.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl 4-acetylamino-5-bromosalicylate (I-249) (576 mg, 2.0 mmol) was dissolved in a mixed liquid of methylene chloride (20 ml) and methanol (10 ml), then benzyltrimethylammonium dichloroiodate (835 mg, 2.4 mmol) and sodium bicarbonate (1.1 g, 13.0 mmol) were added, followed by stirring at room temperature for 30 hours. The reaction liquid was filtered, the filtrate was concentrated under reduced pressure, then saturated ammonium chloride water was added to the residue, followed by extraction twice with chloroform, then the organic layer was washed with saturated sodium thiosulfate water, and dried over anhydrous magnesium sulfate. After filtration and concentration under reduced pressure, the resulting residue was subjected to column chromatography, and the eluate with chloroform/methanol (50:1) gave the entitled compound (889 mg, quant.) as a pale yellow solid.